3-Oxo-2,3-dihydro[1]benzothiophene-2-spirocyclopropane

• Molecular Formula: C10H8OS
• Molecular Weight: 176.24 g/mol
• IUPAC Name: spiro[1-benzothiophene-2,1'-cyclopropane]-3-one
• InChI: InChI=1S/C10H8OS/c11-9-7-3-1-2-4-8(7)12-10(9)5-6-10/h1-4H,5-6H2
• InChI Key: MOJKQIDOEGLZNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C(=O)C3=CC=CC=C3S2

Description

3-Oxo-2,3-dihydro[1]benzothiophene-2-spirocyclopropane is a useful research compound. Its molecular formula is C10H8OS and its molecular weight is 176.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 8.0 g of 4',5'-dihydrospiro[benzo[b]-thiophene-2(3H),3'(2'H)-furan]-3,2'-dione, 2.3 g of sodium chloride and 20 ml of dimethylsulfoxide is stirred in nitrogen streams at 155°-160° C. for 3.5 hours. The reaction mixture is poured in ice-water, the resultant precipitate recovered by filtration and rinsed, and the residue recrystallized from methanol. By the above procedure there is obtained 5.2 g of 3-oxo-2,3-dihydro[1]benzothiophene-2-spirocyclopropane as colorless platelets melting at 70° C.

Synthesis routes and methods II

Procedure details

In dry dimethylformamide, 0.5 g of 4-bromo-2,3-dihydrobenzo[b]thiepin-5(4H)-one, 0.6 g of silver tosylate and 0.2 g of lithium carbonate are heated under reflux for 12 hours, at the end of which time the reaction mixture is poured in ice-water. The resultant crystals are recovered by filtration and dried. This crude product is purified by thin-layer chromatography on silica gel (solvent system: benzene-n-hexane=1:3). The crude crystals thus obtained are recrystallized from methylene chloride-n-hexane. By the above procedure there is obtained 3-oxo-2,3-dihydro[1]-benzothiophene-2-spirocyclopropane as colorless prisms melting at 70° C.